![molecular formula C20H14ClNO4 B4059661 diphenylmethyl 2-chloro-4-nitrobenzoate](/img/structure/B4059661.png)
diphenylmethyl 2-chloro-4-nitrobenzoate
Overview
Description
Diphenylmethyl 2-chloro-4-nitrobenzoate is a useful research compound. Its molecular formula is C20H14ClNO4 and its molecular weight is 367.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.0611356 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Drug Development
Chemical compounds like diphenylmethyl 2-chloro-4-nitrobenzoate are often explored for their potential in synthesizing new pharmaceutical agents. Such compounds can serve as intermediates in the synthesis of more complex molecules. For example, nitrobenzoate derivatives are known for their roles in the synthesis of drugs with potential antimicrobial, anticancer, and anti-inflammatory activities. The modification of these molecules through processes such as reduction of the nitro group or chlorination can lead to compounds with significant biological activities (Patel et al., 2020).
Environmental Studies
Compounds with structures similar to this compound might be studied for their environmental fate and behavior, especially in aquatic environments. For instance, the occurrence and impact of related compounds, such as parabens (which share some structural features with nitrobenzoate derivatives), in water bodies have been extensively reviewed. These studies are crucial for understanding the environmental persistence, biodegradability, and potential endocrine-disrupting effects of chemical contaminants (Haman et al., 2015).
Analytical Chemistry Applications
In the field of analytical chemistry, derivatives of nitrobenzoate and diphenylmethyl compounds are used as standards or reagents in the development of analytical methods. For instance, mass spectrometry techniques have been employed to detect and quantify biomedically relevant compounds, including stilbenes, in complex matrices such as wines. This showcases the broader application of such chemicals in facilitating advancements in analytical methodologies (Andrei et al., 2014; Andrei et al., 2019).
Biomedical Research
The bioactivity of nitroimidazole-based compounds, which share some functional group similarities with nitrobenzoate derivatives, has led to their exploration for medicinal applications. These compounds have been studied for their antimicrobial, antiparasitic, and potential anticancer properties. Metronidazole, a well-known nitroimidazole, serves as a foundation for developing conjugates with enhanced or diversified therapeutic effects, demonstrating the medicinal chemistry applications of such structures (Patel et al., 2020).
- Environmental characteristics and formations of polybrominated dibenzo-p-dioxins and dibenzofurans (Yang et al., 2021).
- Metronidazole-conjugates: A comprehensive review of recent developments towards synthesis and medicinal perspective (Patel et al., 2020).
- Detection of Biomedically Relevant Stilbenes from Wines by Mass Spectrometry (Andrei et al., 2019).
Properties
IUPAC Name |
benzhydryl 2-chloro-4-nitrobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClNO4/c21-18-13-16(22(24)25)11-12-17(18)20(23)26-19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPJPGYOSHJNSBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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